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Compound of Interest

Compound Name: sec-Butyl methacrylate

Cat. No.: B1582641 Get Quote

Essential Safety and Handling Guide for sec-
Butyl Methacrylate
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling sec-Butyl methacrylate, including detailed operational and disposal plans.

Chemical Identifier:

Name: sec-Butyl methacrylate

CAS Number: 2998-18-7

UN Number: 3272[1]

Hazard Summary: sec-Butyl methacrylate is a flammable liquid and vapor that can cause

skin, eye, and respiratory irritation.[1] It is crucial to handle this chemical with appropriate

personal protective equipment (PPE) in a well-ventilated area.

Quantitative Safety Data
While specific occupational exposure limits for sec-Butyl methacrylate have not been

established by major regulatory bodies, it is recommended to adhere to the limits for related

compounds such as n-Butyl methacrylate and to always minimize exposure.[2]
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Parameter Value/Recommendation Source

Physical State Colorless to light yellow liquid TCI Chemicals

Flash Point 44 °C (111.2 °F) TCI Chemicals

GHS Hazard Statements

H226: Flammable liquid and

vapourH315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

TCI Chemicals[1]

Storage Temperature Refrigerated (0-10°C) TCI Chemicals

Recommended Gloves
Butyl rubber, Nitrile rubber

(short-term protection)

Methacrylate Producers

Association[3]

Recommended Respirator
Organic vapor respirator (Type

A filter)
Fisher Scientific[4]

Personal Protective Equipment (PPE) Protocol
Strict adherence to the following PPE guidelines is mandatory to ensure personal safety when

handling sec-Butyl methacrylate.

Eye Protection: Wear chemical safety goggles or a face shield.[1]

Skin Protection:

Wear chemical-resistant gloves. Butyl and nitrile rubber gloves are recommended for

short-term protection.[3] Always inspect gloves for degradation or punctures before use.

A flame-retardant and antistatic protective suit is recommended to prevent skin contact.[5]

Respiratory Protection:

Use in a well-ventilated area, preferably within a chemical fume hood.

If ventilation is inadequate, a NIOSH/MSHA-approved respirator with an organic vapor

cartridge is necessary.[4]
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Operational Plan: Step-by-Step Handling Procedure
1. Preparation:

Ensure a safety shower and eyewash station are readily accessible.[3]

Work within a properly functioning chemical fume hood.

Gather all necessary equipment and reagents before starting.

Inspect all PPE for integrity.

2. Handling:

Ground and bond containers and receiving equipment to prevent static discharge.[6]

Use spark-proof tools and explosion-proof equipment.[1][4]

Avoid contact with skin, eyes, and clothing.[1]

Keep the container tightly closed when not in use.

Keep away from heat, sparks, open flames, and other ignition sources.[1]

3. Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated place.[1]

Refrigerated storage is recommended.[7]

Store away from incompatible materials such as acids, bases, strong oxidizing agents, and

peroxides.[4]

Emergency Procedures
Skin Contact: Immediately remove all contaminated clothing and rinse the skin with plenty of

water.[1] If skin irritation occurs, seek medical attention.[1]
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Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing.[1] If eye irritation persists, get medical advice.[1]

Inhalation: Move the person to fresh air and keep them comfortable for breathing.[1] If you

feel unwell, seek medical attention.[1]

Spill:

Evacuate the area and remove all ignition sources.

Wear appropriate PPE, including respiratory protection.

Absorb the spill with an inert material (e.g., sand, vermiculite) and collect it in a suitable,

closed container for disposal.[4]

Disposal Plan
All waste containing sec-Butyl methacrylate must be treated as hazardous waste.

Dispose of the chemical and its container in accordance with local, state, and federal

regulations.[7]

Engage a licensed waste disposal company for removal.[7]

Do not dispose of it down the drain.[8]

Visualizations

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.chemicalbook.com/msds/sec-butyl-methacrylate.htm
https://www.chemicalbook.com/msds/sec-butyl-methacrylate.htm
https://www.chemicalbook.com/msds/sec-butyl-methacrylate.htm
https://www.chemicalbook.com/msds/sec-butyl-methacrylate.htm
https://www.fishersci.com/store/msds?partNumber=AC216620010&countryCode=US&language=en
https://www.benchchem.com/product/b1582641?utm_src=pdf-body
https://www.tcichemicals.com/BE/en/sds/B5371_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/B5371_EU_6N.pdf
https://www.chemicalbook.com/msds/butyl-methacrylate.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582641?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Preparation Phase

2. Handling Phase

3. Post-Handling Phase

4. Disposal Phase

Don Appropriate PPE

Prepare Work Area
(Fume Hood, Grounding)

Transfer Chemical

Perform Experiment

Decontaminate Work Area

Store Chemical Properly

Segregate & Label Waste

Professional Disposal

Click to download full resolution via product page

Caption: Workflow for Safe Handling of sec-Butyl Methacrylate.
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Caption: Logical Relationship of Safety Measures for sec-Butyl Methacrylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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